4-Methoxy-N-{2-[4-(tert-pentyl)phenoxy]-ethyl}aniline

Specification

• CAS No.: 1040688-16-1
• Molecular Formula: C20H27NO2
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 4-methoxy-N-[2-[4-(2-methylbutan-2-yl)phenoxy]ethyl]aniline
• Standard InChI: InChI=1S/C20H27NO2/c1-5-20(2,3)16-6-10-19(11-7-16)23-15-14-21-17-8-12-18(22-4)13-9-17/h6-13,21H,5,14-15H2,1-4H3
• Standard InChI Key: OUAJYJZPVJUBLP-UHFFFAOYSA-N
• SMILES: CCC(C)(C)C1=CC=C(C=C1)OCCNC2=CC=C(C=C2)OC
• Canonical SMILES: CCC(C)(C)C1=CC=C(C=C1)OCCNC2=CC=C(C=C2)OC

Introduction

4-Methoxy-N-{2-[4-(tert-pentyl)phenoxy]-ethyl}aniline is a complex organic compound with a specific chemical structure and properties. It is identified by the CAS Number 1040688-16-1 and has a molecular formula of C₂₀H₂₇NO₂, with a molecular weight of 313.44 g/mol. This compound belongs to the broader class of anilines, which are aromatic amines. Anilines are known for their versatility in chemical synthesis and industrial applications.

Synthesis and Applications

While specific synthesis methods for 4-Methoxy-N-{2-[4-(tert-pentyl)phenoxy]-ethyl}aniline are not widely documented, compounds of similar structure are often synthesized through multi-step reactions involving the formation of ether and amine linkages. This compound could potentially be used in various industrial applications, such as in the production of dyes, pigments, or as intermediates in pharmaceutical synthesis.

Safety and Handling

4-Methoxy-N-{2-[4-(tert-pentyl)phenoxy]-ethyl}aniline is classified as an irritant, requiring proper handling and protective equipment to avoid skin and eye irritation. It is essential to follow standard laboratory safety protocols when working with this compound.

Research Findings and Future Directions

Research on anilines and their derivatives often focuses on structure-activity relationships, which can provide insights into their biological and chemical properties. Future studies could explore the specific biological activity of 4-Methoxy-N-{2-[4-(tert-pentyl)phenoxy]-ethyl}aniline, including its potential toxicity and applications in medicinal chemistry.